molecular formula C21H19ClN2O3S2 B2447883 4-((4-chlorophenyl)sulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)butanamide CAS No. 922970-71-6

4-((4-chlorophenyl)sulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)butanamide

Cat. No. B2447883
CAS RN: 922970-71-6
M. Wt: 446.96
InChI Key: MYFBPLWYDZPKTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((4-chlorophenyl)sulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylurea derivatives and has been studied extensively for its mechanism of action and physiological effects.

Scientific Research Applications

Antiviral Activity

Compounds structurally related to 4-((4-chlorophenyl)sulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)butanamide have shown potential in antiviral applications. For example, derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide have demonstrated anti-tobacco mosaic virus activity, indicating their utility in the field of antiviral research (Chen et al., 2010).

Antitumor and Anticancer Activity

This chemical has relevance in antitumor research. Synthesized derivatives like indeno[1,2-c]pyrazoles substituted with benzenesulfonamide and sulfonylurea pharmacophores exhibited promising antitumor activity, as shown in in vitro evaluations against tumor cell lines (Rostom, 2006). Similarly, other derivatives have shown moderate antitumor activity, specifically against malignant tumor cells like the UO31 renal cancer cell line (Horishny & Matiychuk, 2020).

Structural and Molecular Studies

Structural characterization of compounds related to this chemical has been significant in the development of potential pharmacological agents. Studies involving single-crystal X-ray structure determinations have provided insights into their molecular structures, which is crucial for understanding their interactions and potential therapeutic uses (Baker et al., 1995).

Docking Studies and Enzyme Inhibition

Molecular docking studies have been conducted on derivatives of this chemical to understand their interactions with enzymes like cyclooxygenase-2. Such studies are essential in the discovery of new drugs and therapeutic agents, as they provide a molecular-level understanding of how these compounds interact with biological targets (Al-Hourani et al., 2015).

Antimicrobial Activity

Compounds related to 4-((4-chlorophenyl)sulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)butanamide have also been explored for their antimicrobial properties. For example, derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showing potential as antimicrobial agents (Abbasi et al., 2020).

properties

IUPAC Name

4-(4-chlorophenyl)sulfonyl-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19ClN2O3S2/c22-15-8-10-16(11-9-15)29(26,27)13-3-6-19(25)23-21-24-20-17-5-2-1-4-14(17)7-12-18(20)28-21/h1-2,4-5,8-11H,3,6-7,12-13H2,(H,23,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MYFBPLWYDZPKTA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C3=CC=CC=C31)N=C(S2)NC(=O)CCCS(=O)(=O)C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19ClN2O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

447.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((4-chlorophenyl)sulfonyl)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.